Cas no 2231676-68-7 (2,2-dimethyl-4-(piperidin-3-yl)morpholin-3-one)

• Product Name: 2,2-dimethyl-4-(piperidin-3-yl)morpholin-3-one
• CAS No: 2231676-68-7
• MF: C₁₁H₂₀N₂O₂
• MW: 212.288702964783
• MDL: MFCD31704958
• CID: 5303693
• Update Time: 2025-06-20

2,2-dimethyl-4-(piperidin-3-yl)morpholin-3-one Chemical and Physical Properties

Names and Identifiers

• 2,2-dimethyl-4-(piperidin-3-yl)morpholin-3-one

• MDL： MFCD31704958
• Inchi： 1S/C11H20N2O2/c1-11(2)10(14)13(6-7-15-11)9-4-3-5-12-8-9/h9,12H,3-8H2,1-2H3
• InChI Key： DALSSTIKSOWZQG-UHFFFAOYSA-N
• SMILES： C1(C)(C)OCCN(C2CCCNC2)C1=O

Additional information on 2,2-dimethyl-4-(piperidin-3-yl)morpholin-3-one

Introduction to 2,2-dimethyl-4-(piperidin-3-yl)morpholin-3-one (CAS No: 2231676-68-7)

2,2-dimethyl-4-(piperidin-3-yl)morpholin-3-one, identified by its CAS number 2231676-68-7, is a significant compound in the realm of pharmaceutical chemistry. This molecule has garnered attention due to its unique structural features and potential applications in drug development. The presence of both morpholine and piperidine moieties in its structure suggests a rich chemical diversity, which can be leveraged for designing novel therapeutic agents.

The compound's molecular framework, characterized by a highly substituted bicyclic system, makes it an intriguing candidate for further exploration in medicinal chemistry. The dimethyl substitution at the 2-position of the morpholine ring introduces steric hindrance, which can influence both the electronic properties and the interactions with biological targets. This structural feature is particularly relevant in the context of developing enzyme inhibitors or receptor modulators.

In recent years, there has been a growing interest in heterocyclic compounds that incorporate both morpholine and piperidine scaffolds. These structures have shown promise in various pharmacological applications, including antiviral, anti-inflammatory, and anticancer therapies. The 4-(piperidin-3-yl) moiety in 2,2-dimethyl-4-(piperidin-3-yl)morpholin-3-one contributes to the compound's ability to interact with a wide range of biological targets, making it a versatile building block for drug discovery.

One of the most compelling aspects of this compound is its potential as a precursor for more complex molecules. The morpholine and piperidine rings can serve as platforms for further functionalization, allowing chemists to tailor the properties of the final drug candidates. This flexibility is crucial in modern drug design, where the optimization of pharmacokinetic and pharmacodynamic profiles is essential for therapeutic success.

The synthesis of 2,2-dimethyl-4-(piperidin-3-yl)morpholin-3-one presents an interesting challenge due to its complex structure. However, advances in synthetic methodologies have made it more accessible than ever before. Modern techniques such as transition-metal-catalyzed cross-coupling reactions and organometallic chemistry have enabled the efficient construction of such intricate molecules. These methods not only improve yield but also allow for greater control over regioselectivity and stereoselectivity.

The pharmacological potential of 2,2-dimethyl-4-(piperidin-3-yl)morpholin-3-one has been explored in several recent studies. For instance, researchers have investigated its interactions with enzymes involved in inflammatory pathways. The compound's ability to modulate these enzymes could make it a valuable asset in the development of novel anti-inflammatory drugs. Additionally, preliminary studies suggest that it may exhibit inhibitory activity against certain kinases, which are key targets in cancer therapy.

The role of computational chemistry in understanding the behavior of such complex molecules cannot be overstated. Molecular modeling techniques have been instrumental in predicting the binding modes of 2,2-dimethyl-4-(piperidin-3-yl)morpholin-3-one to its biological targets. These predictions provide valuable insights into how the compound might interact with proteins and nucleic acids, guiding further optimization efforts.

In conclusion, 2,2-dimethyl-4-(piperidin-3-yl)morpholin-3-one (CAS No: 2231676-68-7) represents a promising candidate for pharmaceutical development. Its unique structural features and potential biological activities make it an attractive molecule for further investigation. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the discovery and development of next-generation therapeutics.